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Compound of Interest

Compound Name: Desmethylmisonidazole

Cat. No.: B077024

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Desmethylmisonidazole. The following procedures
are based on established safety protocols for hazardous chemicals and related nitroimidazole
compounds, ensuring a secure laboratory environment.

Personal Protective Equipment (PPE)

Consistent and correct use of Personal Protective Equipment is the primary defense against
exposure to hazardous substances like Desmethylmisonidazole. All personnel must be
trained in the proper donning and doffing of PPE.[1] Disposable PPE should not be reused.[2]

Recommended PPE for Handling Desmethylmisonidazole:

e Gloves: Two pairs of chemotherapy-grade gloves that meet the American Society for Testing
and Materials (ASTM) D6978 standard are required.[1] When working with solutions, ensure
the glove material is resistant to the solvent being used.

o Gown: An impervious, long-sleeved gown that closes in the back should be worn.[1] Gowns
should be shown to resist permeability by hazardous drugs.[2]

o Eye and Face Protection: Safety glasses with side shields are the minimum requirement. In
situations with a risk of splashing, a full-face shield should be used.
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o Respiratory Protection: For handling powders or when there is a risk of aerosolization
outside of a containment primary engineering control (C-PEC), a NIOSH-approved respirator
(e.g., N95) is necessary.[3]

o Shoe Covers: Disposable shoe covers should be worn to prevent the tracking of
contaminants out of the laboratory.

Operational Plan for Safe Handling

All handling of Desmethylmisonidazole should occur in a designated area, preferably within a
chemical fume hood or a Class Il Biosafety Cabinet, to minimize inhalation exposure.[3][4]

Step-by-Step Handling Protocol:

o Preparation: Before handling, ensure the work area is clean and uncluttered. All necessary
equipment and supplies, including waste containers, should be within easy reach inside the
containment area.

» Donning PPE: Put on all required PPE in the correct order (gown, shoe covers, hair cover,
mask, eye protection, and then gloves - inner pair tucked under the gown cuff, outer pair
over the cuff).

» Weighing and Reconstitution: If working with a powder, conduct all weighing and
reconstitution activities within a chemical fume hood or a ventilated balance safety enclosure
to prevent inhalation of airborne particles. Use a disposable liner on the balance to contain
any spills.

« Handling Solutions: When working with solutions of Desmethylmisonidazole, handle them
carefully to avoid splashes and aerosol generation. Use a closed system transfer device
(CSTD) when possible to minimize exposure during transfers.

o Post-Handling: After handling is complete, decontaminate all work surfaces with an
appropriate cleaning agent.

» Doffing PPE: Remove PPE in a manner that avoids self-contamination. The outer gloves
should be removed first and disposed of as hazardous waste. The gown and other PPE
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should be removed before exiting the work area. Wash hands thoroughly with soap and
water after removing all PPE.[1]

Emergency Procedures

In the event of an exposure or spill, immediate action is critical.

Skin Contact: Immediately remove contaminated clothing and wash the affected area
thoroughly with soap and water for at least 15 minutes. Seek medical attention.[5]

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, holding the eyelids open. Seek immediate medical attention.[6]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention.[5]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical
attention.[7]

Spill: Evacuate the immediate area. For small spills, trained personnel wearing appropriate
PPE can clean the spill using an absorbent material. For large spills, evacuate the laboratory
and contact the institution's Environmental Health and Safety (EHS) department.[8]

Disposal Plan

All waste contaminated with Desmethylmisonidazole must be treated as hazardous chemical

waste.[4]

Waste Segregation and Disposal:

Sharps: Needles and syringes that have contacted Desmethylmisonidazole must be
disposed of in a designated sharps container for hazardous chemical waste. Do not recap
needles.[9]

Solid Waste: Contaminated PPE (gloves, gowns, shoe covers), absorbent pads, and other
disposable items should be collected in a clearly labeled, leak-proof container designated for
hazardous chemical waste.[4][9]
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e Liquid Waste: Unused solutions or waste generated during experiments should be collected
in a compatible, sealed, and clearly labeled hazardous waste container. Do not mix with
other waste streams.[9]

o Labeling and Storage: All waste containers must be clearly labeled with "Hazardous Waste"
and the chemical name "Desmethylmisonidazole".[4] Store waste in a designated satellite
accumulation area within the laboratory until it is collected by the EHS department.[4]

Quantitative Data for Related Compounds

While specific quantitative data for Desmethylmisonidazole is not readily available, the
following table provides information for a related compound, 2-Methylimidazole, which can
serve as a reference.

Property Value

Melting Point/Range 142 - 145 °C/ 288 - 293 °F[6]
Boiling Point/Range 270 °C /518 °F @ 760 mmHQg[6]
Flash Point 155 °C / 311 °F[6]

pH 10.5 (10% aqueous solution)[6]

Workflow for Handling Desmethylmisonidazole
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Workflow for Handling Desmethylmisonidazole
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Caption: Logical workflow for the safe handling and disposal of Desmethylmisonidazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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